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FDA Antiseptic Categorization Framework

The FDA's evaluation of OTC antiseptics is an extensive, ongoing process. The following diagram illustrates

the key categories and the position of Fluorosalan within this framework:
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Category I: Generally Recognized as Safe and Effective (GRAS/GRAE).
Category II: Not Safe and/or Not Effective.

Category III: Available data are insufficient to classify.
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Fluorosalan was placed into Category III due to a lack of sufficient data. A 1992 FDA proposal classified

numerous Category III ingredients as nonmonograph, meaning they could not be marketed without an

approved New Drug Application (NDA) [1]. This rule was finalized in 1998 [1].

Standard Test Methods for Antiseptics

While specific data for Fluorosalan is not available in the search results, the FDA and scientific community

rely on standardized tests to evaluate antiseptic effectiveness [2]. The table below outlines common

experimental protocols:

Test Method Brief Procedure Key Outcome Measured

Disk-Diffusion
Method [2]

Filter paper disks impregnated with antiseptic

placed on agar inoculated with test bacteria.

Zone of Inhibition (clear area

around disk) measured in
millimeters.

Use-Dilution
Test [2]

Stainless-steel cylinder dipped in bacterial
culture, dried, exposed to disinfectant, then

incubated in growth medium.

Bacterial survival (turbidity) or
killing (no turbidity).

In-Use Test [2] Sample of used disinfectant diluted with

inactivator, inoculated onto agar plates,
incubated.

Contamination (growth of ≥5

colonies).

Phenol
Coefficient [2]

Compares efficacy of disinfectant to phenol
under standard conditions.

Phenol Coefficient (>1.0 more
effective than phenol).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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